1-(4-biphenylylacetyl)-4-ethylpiperazine

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-2-(4-phenylphenyl)ethanone
• InChI: InChI=1S/C20H24N2O/c1-2-21-12-14-22(15-13-21)20(23)16-17-8-10-19(11-9-17)18-6-4-3-5-7-18/h3-11H,2,12-16H2,1H3
• InChI Key: UCTWGKGUAGHOEL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

1-(4-biphenylylacetyl)-4-ethylpiperazine (BEP) is a chemical compound that belongs to the family of piperazine derivatives. It has been found to have significant potential in the field of scientific research due to its unique properties and mechanism of action.

Mechanism of Action

The exact mechanism of action of 1-(4-biphenylylacetyl)-4-ethylpiperazine is not fully understood, but it is believed to act as a partial agonist at dopamine and serotonin receptors. This means that it can bind to these receptors and activate them to a certain extent, but not as strongly as the natural ligands. This results in a modulatory effect on the activity of these receptors, which can have various downstream effects on neuronal signaling and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, particularly in the central nervous system. It has been found to increase dopamine and serotonin release in certain brain regions, which can result in changes in behavior and mood. It has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential as a therapeutic agent for these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-biphenylylacetyl)-4-ethylpiperazine for lab experiments is its specificity for dopamine and serotonin receptors. This allows researchers to selectively modulate the activity of these receptors without affecting other neurotransmitter systems. However, one limitation of this compound is its relatively low potency compared to other ligands, which can make it difficult to achieve the desired level of receptor activation in some experiments.

Future Directions

There are several potential future directions for research on 1-(4-biphenylylacetyl)-4-ethylpiperazine. One area of interest is its potential as a therapeutic agent for psychiatric disorders, such as depression and anxiety. Another area of interest is its role in addiction and substance abuse, as it has been shown to modulate the activity of dopamine receptors, which are involved in reward and motivation pathways. Additionally, further research is needed to fully understand the mechanism of action of this compound and its downstream effects on neuronal signaling and behavior.

Synthesis Methods

1-(4-biphenylylacetyl)-4-ethylpiperazine can be synthesized through a multi-step process, starting with the reaction between 4-biphenylylacetic acid and ethyl piperazine. The resulting intermediate is then subjected to a series of reactions, including acylation and reduction, to obtain the final product. The synthesis method of this compound has been well-established, and the compound can be obtained in high yields and purity.

Scientific Research Applications

1-(4-biphenylylacetyl)-4-ethylpiperazine has been found to have a wide range of applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of certain neurotransmitter receptors, including dopamine and serotonin receptors. This makes it a valuable tool for studying the role of these receptors in various physiological and pathological conditions, such as addiction and depression.